Cas no 2229463-27-6 (1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine)

1-(6-Bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine is a brominated pyridine derivative featuring a difluorocyclobutylmethanamine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, combining a halogenated heterocycle with a fluorinated cyclobutane ring. The presence of the bromine atom enhances reactivity for further functionalization, while the difluorocyclobutyl group contributes to improved metabolic stability and lipophilicity. Such characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Its well-defined chemical structure ensures reproducibility in synthetic applications, supporting its use in medicinal chemistry and drug discovery.
1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine structure
2229463-27-6 structure
Product Name:1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine
CAS No:2229463-27-6
MF:C10H11BrF2N2
MW:277.108548402786
CID:6437768
PubChem ID:165689578
Update Time:2025-05-21

1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine
    • [1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutyl]methanamine
    • 2229463-27-6
    • EN300-1957122
    • Inchi: 1S/C10H11BrF2N2/c11-8-3-1-2-7(15-8)9(6-14)4-10(12,13)5-9/h1-3H,4-6,14H2
    • InChI Key: PPRCPYYNDZHADJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C2(CN)CC(C2)(F)F)=N1

Computed Properties

  • Exact Mass: 276.00737g/mol
  • Monoisotopic Mass: 276.00737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine Pricemore >>

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Additional information on 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229463-27-6)

The compound 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229463-27-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 6-bromopyridin-2-yl moiety and the 3,3-difluorocyclobutyl ring, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for fluorinated cyclobutane derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluorocyclobutyl group in this compound aligns with current trends in medicinal chemistry, where fluorination is leveraged to improve drug-like properties. Additionally, the bromopyridine segment offers versatile reactivity for further functionalization, making it a key building block in cross-coupling reactions and other synthetic transformations.

The synthesis of 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as it directly impacts downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize its structure and ensure quality control.

From a commercial perspective, this compound is primarily supplied to research institutions and pharmaceutical companies engaged in early-stage drug development. Its CAS No. 2229463-27-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, which are critical for high-throughput screening campaigns.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine. Machine learning models are increasingly used to predict its interactions with biological targets, reducing the time and cost associated with experimental screening. This synergy between synthetic chemistry and computational tools underscores the compound's relevance in modern research paradigms.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under current regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and adhere to standard laboratory protocols to minimize risks.

In summary, 1-(6-bromopyridin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229463-27-6) represents a cutting-edge tool for chemists and biologists exploring new therapeutic avenues. Its structural versatility, coupled with advancements in synthetic and computational methodologies, positions it as a pivotal asset in the quest for innovative solutions to unmet medical needs.

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